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Compound of Interest

Compound Name: 1-Methylimidazolidine-2-thione

Cat. No.: B080569

Anwendungs- und Protokollhinweise: Derivatisierung von 1-Methylimidazolidin-2-thion fr
analytische Zwecke

Anwendungsgebiet: Diese Unterlagen beschreiben ein detailliertes Protokoll fur die quantitative
Analyse von 1-Methylimidazolidin-2-thion in biologischen Matrices mittels
Gaschromatographie-Massenspektrometrie (GC-MS). Die Methode beinhaltet einen
Derivatisierungsschritt zur Verbesserung der Flichtigkeit und der chromatographischen
Eigenschaften des Analyten.

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einleitung

1-Methylimidazolidin-2-thion, auch bekannt als Methimazol, ist eine Thionamid-Verbindung, die
aufgrund ihrer pharmakologischen Eigenschaften von groRem Interesse ist. Eine genaue und
empfindliche Quantifizierung dieser Verbindung in biologischen Proben wie Plasma oder Urin
ist fir pharmakokinetische Studien, die Uberwachung von Medikamentenspiegeln und
toxikologische Bewertungen unerlésslich. Die direkte Analyse von 1-Methylimidazolidin-2-thion
mittels GC-MS ist aufgrund seiner Polaritat und geringen Fluchtigkeit eine Herausforderung.
Die chemische Derivatisierung ist ein entscheidender Schritt, um diese Einschrankungen zu
uberwinden, indem der polare Thiol-Anteil in ein weniger polares, flichtigeres und thermisch
stabileres Derivat umgewandelt wird.
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Dieses Protokoll beschreibt die Derivatisierung von 1-Methylimidazolidin-2-thion unter

Verwendung von Pentafluorbenzylbromid (PFBBr), gefolgt von der quantitativen Analyse

mittels GC-MS. Die Verwendung eines stabil-isotopenmarkierten internen Standards, wie z.B.

1-(Trideuteriomethyl)imidazolidin-2-thion (Methimazol-d3), wird zur Gewahrleistung hoher

Genauigkeit und Prazision dringend empfohlen.

Zusammenfassung der quantitativen Daten

Die folgende Tabelle fasst die erwarteten Leistungsdaten der Methode fiir die GC-MS-Analyse

von 1-Methylimidazolidin-2-thion nach der PFBBr-Derivatisierung zusammen. Diese Daten

basieren auf validierten Methoden fur strukturell sehr ahnliche Verbindungen und dienen als

Richtwerte fur die Methodenvalidierung.

Parameter

Erwarteter Wert

Anmerkungen

Abhé&ngig von der Matrix und

Quantifizierungsgrenze (LOQ) 1-5ng/mL der Empfindlichkeit des
Instruments.
Nachweisgrenze (LOD) 0.3-1.5ng/mL Typischerweise 1/3 des LOQ.

Linearer Bereich

1-1000 ng/mL

Erfordert eine
Kalibrierungskurve mit

mindestens 6 Punkten.

Zeigt eine ausgezeichnete

Korrelationskoeffizient (r?) > 0.995 ) ) o

Linearitat der Kalibrierung an.

_ _ Bestimmt durch Aufstockung

Wiederfindung (%) 85-115% )

von Proben vor der Extraktion.

o Intra- und Inter-Assay-

Préazision (RSD %) <15 % L

Prazision.

Keine signifikanten
Selektivitat Hoch Interferenzen an der

Retentionszeit des Analyten.

Experimentelle Protokolle
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Benoétigte Materialien und Reagenzien

o 1-Methylimidazolidin-2-thion (Reinheit 298%)

o 1-(Trideuteriomethyl)imidazolidin-2-thion (Methimazol-d3, isotopische Reinheit 298%) als
interner Standard (IS)

» Pentafluorbenzylbromid (PFBBr) Losung (10% in Aceton, w/v)

o Kaliumcarbonat (K2CO3)

o Ethylacetat (HPLC-Qualitat)

o Hexan (HPLC-Qualitat)

o Methanol (HPLC-Qualitat)

» Deionisiertes Wasser

» Biologische Matrix (z.B. Plasma, Urin)

o Glaswaren: Schraubdeckelflaschchen (2 mL und 4 mL), Messkolben, Pipetten
e Vortexmischer

e Zentrifuge

e Heizblock oder Wasserbad

Stickstoff-Evaporator

Vorbereitung der Standardldsungen

e Stamml6sung 1-Methylimidazolidin-2-thion (1 mg/mL): 10 mg 1-Methylimidazolidin-2-thion
genau einwiegen und in 10 mL Methanol I6sen.

o Stamml6sung Interner Standard (1 mg/mL): 10 mg 1-(Trideuteriomethyl)imidazolidin-2-thion
genau einwiegen und in 10 mL Methanol I6sen.
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Arbeitsstandardlésungen: Eine Reihe von Arbeitsstandardiésungen durch serielle
Verdinnung der Stammlésung von 1-Methylimidazolidin-2-thion mit Methanol herstellen, um
Konzentrationen im Bereich von 1 ng/mL bis 1000 ng/mL zu erhalten.

Arbeitslosung Interner Standard (100 ng/mL): Die Stammldsung des internen Standards mit
Methanol auf eine Endkonzentration von 100 ng/mL verdinnen.

Probenvorbereitung und Derivatisierung

Probenahme: 500 pL der biologischen Matrix (Plasma, Urin, etc.) in ein 4-mL-
Schraubdeckelflaschchen geben.

Zugabe des internen Standards: 50 pL der 100 ng/mL Arbeitsldsung des internen Standards
zu jeder Probe, jedem Kalibrator und jeder Qualitatskontrollprobe (QC) hinzufligen.

Proteinfallung (fir Plasmaproben): 1 mL kaltes Acetonitril zur Plasmaprobe geben, 1 Minute
vortexen und bei 10.000 rpm fur 10 Minuten zentrifugieren, um Proteine auszuféllen. Den
Uberstand in ein sauberes Réhrchen tberfiihren.

pH-Einstellung: 100 pL einer 1 M Kaliumcarbonatlésung zur Probe geben, um den pH-Wert
auf ca. 9-10 zu erhghen.

Derivatisierungsreaktion: 100 pL der 10%igen PFBBr-LOsung in jedes Rohrchen geben. Die
Flaschchen fest verschlieRen und 30 Sekunden vortexen.

Inkubation: Die Reaktionsmischung bei 60°C fur 60 Minuten in einem Heizblock oder
Wasserbad inkubieren.

Extraktion: Nach dem Abkuhlen auf Raumtemperatur 1 mL Hexan zur Reaktionsmischung
geben. 2 Minuten kréftig vortexen, um das derivatisierte 1-Methylimidazolidin-2-thion zu
extrahieren.

Phasentrennung: Bei 3.000 rpm fiir 5 Minuten zentrifugieren, um die organische und die
wassrige Phase zu trennen.

Probensammlung: Die obere organische Schicht (Hexan) vorsichtig in ein sauberes 2-mL-
Flaschchen Uberfihren.
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» Verdampfen: Den Hexanextrakt unter einem leichten Stickstoffstrom bei Raumtemperatur zur
Trockne eindampfen.

o Rekonstitution: Den getrockneten Riickstand in 100 pyL Ethylacetat fur die GC-MS-Analyse
rekonstituieren.

GC-MS Analyse

« Gaschromatograph: Agilent 7890B GC oder Aquivalent
o Massenspektrometer: Agilent 5977A MSD oder Aquivalent

e Saule: HP-5ms (30 m x 0.25 mm ID, 0.25 pum Filmdicke) oder aquivalente 5% Phenyl-
methylpolysiloxan-Saule

e Injektor-Temperatur: 250°C
e Injektionsvolumen: 1 pL (splitless)
o Tragergas: Helium bei einer konstanten Flussrate von 1.0 mL/min
o Ofentemperaturprogramm:
o Anfangstemperatur: 80°C, Haltezeit 1 Minute
o Rampe 1: 20°C/min bis 280°C
o Haltezeit: 5 Minuten bei 280°C
o Transferlinien-Temperatur: 280°C
e lonenquellentemperatur: 230°C
e Quadrupoltemperatur: 150°C
 lonisationsmodus: Elektronenionisation (El) bei 70 eV

e Akgquisitionsmodus: Selected lon Monitoring (SIM)
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o Quantifizierungsionen (1-Methylimidazolidin-2-thion-PFB): m/z-Werte basierend auf der
Masse des Derivats bestimmen (z.B. Molekuilion und charakteristische Fragmente).

o Quantifizierungsionen (Interner Standard-PFB): m/z-Werte basierend auf der Masse des
derivatisierten internen Standards bestimmen.

Visualisierungen
Derivatisierungsreaktion

Abbildung 1: Chemische Reaktion der Derivatisierung.

Experimenteller Arbeitsablauf
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1. Probenvorbereitung
(500 pL biologische Matrix)

2. Zugabe des internen Standards
(Methimazol-d3)

3. pH-Einstellung
(K2COs-L6sung)

4. Derivatisierung
(+ PFBBr, 60°C fir 60 min)

l

5. Flussig-Flussig-Extraktion
(Hexan)

6. Eindampfen
(Stickstoffstrom)

7. Rekonstitution
(Ethylacetat)

8. GC-MS Analyse
(SIM-Modus)

@. Datenanalyse und Quantifizierung)
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Abbildung 2: Analytischer Arbeitsablauf.
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 To cite this document: BenchChem. [Derivatization of 1-Methylimidazolidine-2-thione for
analytical purposes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080569#derivatization-of-1-methylimidazolidine-2-
thione-for-analytical-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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